Cas no 298709-29-2 (3,5-Difluoropicolinonitrile)

• Product Name: 3,5-Difluoropicolinonitrile
• CAS No: 298709-29-2
• Molecular Formula: C₆H₂N₂F₂
• Molecular Weight: 140.09028
• MDL: MFCD03788759
• CID: 67524
• PubChem ID: 2783253

3,5-Difluoropicolinonitrile Properties

Names and Identifiers

• 2-Cyano-3,5-difluoropyridine
• 2-Cyano-3,5-difluorpyridine
• 3,5-difluoro picolinonitrile
• 3,5-Difluoro-2-cyanopyridine
• 2-Cyano-3,5-difluorophenol
• 3,5-DIFLUORO-2-PYRIDINECARBONITRILE
• 3,5-difluoronicotinonitrile
• 3,5-Difluoropicolinitrile
• 3,5-Difluoropyridine-2-carbonitrile
• 3,5-DIFLURO-2-CYANOPYRIDINE
• 3,5-Difluoropicolinonitrile

• MDL： MFCD03788759
• InChIKey： WLBIFECTHKFYKV-UHFFFAOYSA-N
• Inchi： 1S/C6H2F2N2/c7-4-1-5(8)6(2-9)10-3-4/h1,3H
• SMILES： C1=C(F)C(=NC=C1F)C#N

Computed Properties

• Exact Mass: 140.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 10
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.23148
• PSA: 36.68000
• Boiling Point: 187.8°C at 760 mmHg
• Melting Point: 30.0 to 34.0 deg-C
• Flash Point: Fahrenheit: 194 ° f
  Celsius: 90 ° c
  
• Color/Form: White crystals
• Solubility: Insoluble in water

3,5-Difluoropicolinonitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：3276
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 22-37/38-41
• Signal Word：Danger
• HazardClass：6.1

3,5-Difluoropicolinonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%